9-phenyl-7-propyl-4H,6H-pyrimido[6,1-b][1,3]thiazine-6,8(7H)-dione

• Molecular Formula: C16H16N2O2S
• Molecular Weight: 300.4 g/mol
• IUPAC Name: 9-phenyl-7-propyl-4H-pyrimido[6,1-b][1,3]thiazine-6,8-dione
• InChI: InChI=1S/C16H16N2O2S/c1-2-9-17-14(19)13(12-7-4-3-5-8-12)15-18(16(17)20)10-6-11-21-15/h3-8,11H,2,9-10H2,1H3
• InChI Key: HURUJAAPUXBKFT-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)C(=C2N(C1=O)CC=CS2)C3=CC=CC=C3
• Synonyms: 9-phenyl-7-propyl-4H,6H-pyrimido(6,1-b)(1,3)-thiazine-6,8(7H)-dione; CGS 26061; CGS-26061; Ex. 127; Ex.-127

Description

9-phenyl-7-propyl-4H,6H-pyrimido[6,1-b][1,3]thiazine-6,8(7H)-dione, also known as this compound, is a useful research compound. Its molecular formula is C16H16N2O2S and its molecular weight is 300.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A catalytic amount of p-toluenesulfonic acid was added to a solution of 2-hydroxy-9-phenyl-7-propyl-3,4-dihydro2H,6H-pyrimido[6,1-b][1,3]thiazine-6,8(7H)-dione (0.5 g) in toluene (20 ml) and was refluxed for 5 hours. The reaction solution was concentrated to dryness, and the resulting residue was dissolved in methylene chloride. After washing with water and drying, the solution was concentrated to dryness. The resulting crude crystals were recrystalized from ethyl acetate-isopropyl ether to give colorless prisms (0.33 g, 70%).